Cas no 2580203-00-3 (3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid
• CAS No: 2580203-00-3
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5659045
• PubChem ID: 165893736
• Update Time: 2025-07-25

3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729135
• 3-[(2-{[(benzyloxy)carbonyl]amino}ethyl)sulfanyl]butanoic acid
• 2580203-00-3
• 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid

• Inchi： 1S/C14H19NO4S/c1-11(9-13(16)17)20-8-7-15-14(18)19-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,15,18)(H,16,17)
• InChI Key： HVHIZSZRXQFZGT-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C=CC=CC=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid

Introduction to 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid (CAS No. 2580203-00-3) in Modern Chemical and Pharmaceutical Research

3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid, identified by the chemical identifier CAS No. 2580203-00-3, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The unique combination of functional groups, including a benzyloxy carbonyl moiety and a sulfanylbutanoic acid backbone, positions this compound as a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The structural composition of 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid encompasses several key features that contribute to its reactivity and utility. The presence of the benzyloxy carbonyl group suggests potential roles in peptide coupling reactions and protease inhibition studies, while the sulfanylbutanoic acid moiety introduces both hydrophobic and hydrophilic interactions, making it suitable for various biological environments. Such structural attributes have prompted researchers to investigate its role in modulating biological pathways and interactions.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the benzyloxy carbonyl group can serve as a protective group in peptide synthesis, enhancing the stability of peptide chains during chemical modifications. Concurrently, the sulfanylbutanoic acid moiety has been observed to interact with enzymes and receptors, potentially influencing metabolic pathways and signaling cascades. These findings underscore the compound's significance in both academic research and industrial applications.

The pharmaceutical industry has shown particular interest in derivatives of 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid due to its structural versatility. Researchers are exploring its potential as a scaffold for designing novel drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The ability to modify specific functional groups while retaining the core structural framework allows for the creation of a diverse library of compounds with tailored biological activities. This adaptability has made it a valuable asset in high-throughput screening programs aimed at identifying lead compounds for further development.

Furthermore, the compound's role in biochemical research extends beyond drug discovery. It has been utilized as a tool compound in studying enzyme mechanisms and substrate specificity. For instance, modifications to the benzyloxy carbonyl group have enabled researchers to probe the active sites of proteases, providing insights into catalytic processes and inhibition strategies. Similarly, variations in the sulfanylbutanoic acid moiety have allowed for investigations into receptor binding affinities and ligand-receptor interactions. These studies contribute to a broader understanding of molecular recognition processes essential for developing effective therapeutic interventions.

The synthesis of 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have improved accessibility to this compound, enabling more extensive exploration of its properties and applications. Techniques such as automated synthesis platforms and flow chemistry have streamlined production processes, making it feasible to generate large quantities for both research and commercial purposes.

As our understanding of molecular interactions continues to evolve, so does the potential application of 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid. Emerging fields such as nanomedicine and targeted drug delivery systems are leveraging this compound's structural features to enhance therapeutic efficacy. By incorporating it into polymeric matrices or nanoparticles, researchers aim to improve bioavailability and target specificity for diseases that are currently challenging to treat effectively. These innovations highlight the compound's versatility beyond traditional pharmaceutical applications.

In conclusion, 3-(2-{(benzyloxy)carbonylamino}ethyl)sulfanylbutanoic acid (CAS No. 2580203-00-3) stands as a testament to the ingenuity of modern chemical research. Its complex structure offers numerous opportunities for exploration across various disciplines, from synthetic chemistry to drug development. As scientific methodologies continue to advance, we can anticipate further discoveries that will expand its utility and impact on human health and disease treatment.